molecular formula C10H10O5 B8480595 CARBONIC ACID, ETHYL ESTER, ESTER with SALICYLIC ACID CAS No. 14216-33-2

CARBONIC ACID, ETHYL ESTER, ESTER with SALICYLIC ACID

Cat. No. B8480595
CAS RN: 14216-33-2
M. Wt: 210.18 g/mol
InChI Key: CULQSUABDCVMTA-UHFFFAOYSA-N
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Description

CARBONIC ACID, ETHYL ESTER, ESTER with SALICYLIC ACID is a useful research compound. Its molecular formula is C10H10O5 and its molecular weight is 210.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality CARBONIC ACID, ETHYL ESTER, ESTER with SALICYLIC ACID suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CARBONIC ACID, ETHYL ESTER, ESTER with SALICYLIC ACID including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

14216-33-2

Product Name

CARBONIC ACID, ETHYL ESTER, ESTER with SALICYLIC ACID

Molecular Formula

C10H10O5

Molecular Weight

210.18 g/mol

IUPAC Name

2-ethoxycarbonyloxybenzoic acid

InChI

InChI=1S/C10H10O5/c1-2-14-10(13)15-8-6-4-3-5-7(8)9(11)12/h3-6H,2H2,1H3,(H,11,12)

InChI Key

CULQSUABDCVMTA-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)OC1=CC=CC=C1C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

60 g (434 mmol) of salicylic acid and 111 ml of N,N-dimethylaniline are dissolved in 360 ml of toluene. The medium is cooled to 0° C. and then 41.5 ml (434 mmol) of ethyl chloroformate are added dropwise. After stirring for 2 hours at ambient temperature, the mixture is washed with a 1N aqueous hydrochloric acid solution and then with a saturated sodium chloride solution. The organic phase is dried over magnesium sulphate, filtered and concentrated. The residue is taken up in dichloromethane and precipitated from heptane. The solid is filtered off and then dried. 38 g of 2-(ethoxycarbonyloxy)benzoic acid are obtained in the form of a white solid with a yield of 42%.
Quantity
60 g
Type
reactant
Reaction Step One
Quantity
111 mL
Type
reactant
Reaction Step One
Quantity
360 mL
Type
solvent
Reaction Step One
Quantity
41.5 mL
Type
reactant
Reaction Step Two

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